Cas no 81842-43-5 (3-Cyclohexen-1-one, 4-(3-oxobutyl)-)

• Product Name: 3-Cyclohexen-1-one, 4-(3-oxobutyl)-
• CAS No: 81842-43-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 702805
• PubChem ID: 13213637
• Update Time: 2025-04-19

3-Cyclohexen-1-one, 4-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-one, 4-(3-oxobutyl)-
• 4-(3-oxobutyl)cyclohex-3-en-1-one
• 81842-43-5
• DTXSID30528545

• Inchi： 1S/C10H14O2/c1-8(11)2-3-9-4-6-10(12)7-5-9/h4H,2-3,5-7H2,1H3
• InChI Key： HTNMIOPWKNKLTE-UHFFFAOYSA-N
• SMILES： O=C1CC=C(CCC(C)=O)CC1

Computed Properties

• Exact Mass: 166.099379685g/mol
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 34.1Ų